Cas no 75806-86-9 (2-Bromo-5-chloro-3-nitropyridine)
2-Bromo-5-chloro-3-nitropyridine is a halogenated nitropyridine derivative commonly employed as a versatile intermediate in organic synthesis. Its distinct substitution pattern, featuring bromo, chloro, and nitro functional groups, makes it a valuable building block for constructing complex heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing effects of the nitro group enhance reactivity in nucleophilic aromatic substitution (SNAr) reactions, while the halogen substituents provide sites for further functionalization via cross-coupling or metal-catalyzed transformations. This compound is particularly useful in the synthesis of pyridine-based scaffolds, offering precise control over regioselectivity in downstream modifications. Its stability under standard storage conditions ensures consistent performance in synthetic workflows.
75806-86-9 structure
Product Name:2-Bromo-5-chloro-3-nitropyridine
CAS No:75806-86-9
MF:C5H2BrClN2O2
MW:237.438579082489
MDL:MFCD07368982
CID:59726
PubChem ID:280681
Update Time:2025-10-18
2-Bromo-5-chloro-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-chloro-3-nitropyridine
- NSC 132666
- 2-Bromo-3-nitro-5-chloropyridine
- Pyridine, 2-bromo-5-chloro-3-nitro-
- VFMIDVIAQMFGGP-UHFFFAOYSA-N
- 2-bromo-5-chloro-3-nitro-pyridine
- NSC132666
- PubChem5951
- KSC495S5L
- SBB054287
- WT1509
- RP28291
- AM62340
- VP10941
- HP13437
- TRA0059623
- BC003051
- EN300-113419
- CS-W003387
- NSC-132666
- AC-27509
- FT-0656787
- CHEMBL1997783
- 75806-86-9
- NCI60_000720
- DTXSID80299773
- SY024682
- SCHEMBL126682
- AKOS005255361
- MFCD07368982
- A9629
- 2-Bromo-5-chloro-3-nitropyridine, AldrichCPR
- GS-6897
- J-508341
- DTXCID60250908
-
- MDL： MFCD07368982
- Inchi： 1S/C5H2BrClN2O2/c6-5-4(9(10)11)1-3(7)2-8-5/h1-2H
- InChI Key： VFMIDVIAQMFGGP-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=CN=1)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.89900
- Monoisotopic Mass: 235.899
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 58.7
Experimental Properties
- Color/Form: Solid
- Density: 1.936
- Melting Point: 75.0 to 79.0 deg-C
- Boiling Point: 250.3°C at 760 mmHg
- Flash Point: 105.2°C
- Refractive Index: 1.627
- PSA: 58.71000
- LogP: 2.92890
2-Bromo-5-chloro-3-nitropyridine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H302-H315-H319
- Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-38-41
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Storage Condition：2-8 °C
2-Bromo-5-chloro-3-nitropyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-5-chloro-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 54564-1/G |
2-BROMO-5-CHLORO-3-NITROPYRIDINE |
75806-86-9 | 97% | 1/G |
$18 | 2022-06-02 | |
| AstaTech | 54564-5/G |
2-BROMO-5-CHLORO-3-NITROPYRIDINE |
75806-86-9 | 97% | 5/G |
$46 | 2022-06-02 | |
| AstaTech | 54564-25/G |
2-BROMO-5-CHLORO-3-NITROPYRIDINE |
75806-86-9 | 97% | 25/G |
$118 | 2022-06-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B137357-10g |
2-bromo-5-chloro-3-nitropyridine |
75806-86-9 | ≥98.0% | 10g |
￥260.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B137357-1g |
2-Bromo-5-chloro-3-nitropyridine |
75806-86-9 | ≥98.0% | 1g |
¥39.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B137357-25g |
2-Bromo-5-chloro-3-nitropyridine |
75806-86-9 | ≥98.0% | 25g |
¥326.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B137357-500g |
2-bromo-5-chloro-3-nitropyridine |
75806-86-9 | ≥98.0% | 500g |
￥26,399.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B137357-5g |
2-Bromo-5-chloro-3-nitropyridine |
75806-86-9 | ≥98.0% | 5g |
¥88.90 | 2023-09-04 | |
| Alichem | A029000202-100g |
2-Bromo-5-chloro-3-nitropyridine |
75806-86-9 | 95% | 100g |
$337.86 | 2023-09-01 | |
| Alichem | A029000202-500g |
2-Bromo-5-chloro-3-nitropyridine |
75806-86-9 | 95% | 500g |
$1013.59 | 2023-09-01 |
2-Bromo-5-chloro-3-nitropyridine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
- Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
- Solvents and Organic Chemicals Organic Compounds
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